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Compound of Interest

Compound Name: Cytochalasin J

Cat. No.: B1669933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cytochalasin J is a cell-permeable fungal metabolite belonging to the cytochalasan family.

These compounds are known for their ability to interact with cytoskeletal components, primarily

actin filaments.[1] Specifically, Cytochalasin J has been shown to be a weak inhibitor of actin

assembly while significantly altering the organization of mitotic spindle microtubules and the

structure of kinetochores.[2] Like other cytochalasins, it is classified as a highly toxic compound

and requires stringent safety precautions during handling to minimize exposure risks. These

application notes provide detailed safety information and standardized protocols for the

handling of Cytochalasin J powder in a laboratory setting.

Hazard Identification and Safety Data
Cytochalasin J is a potent cytotoxic agent.[3] The primary routes of exposure are inhalation,

skin contact, and ingestion.[4] It is classified as fatal if swallowed, fatal in contact with skin, and

fatal if inhaled.[4] It is also suspected of causing cancer.[4] Due to its fine powder form, there is

a significant risk of aerosolization, which can lead to respiratory exposure. All handling of

Cytochalasin J powder must be performed within a certified chemical fume hood or other

suitable containment system.

Table 1: GHS Hazard Classification for Cytochalasin J[4]
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Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 2 Danger
H300: Fatal if

swallowed

Acute Toxicity, Dermal Category 2 Danger
H310: Fatal in contact

with skin

Acute Toxicity,

Inhalation
Category 2 Danger H330: Fatal if inhaled

Carcinogenicity Category 2 Warning
H351: Suspected of

causing cancer

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Cytochalasin J powder to prevent skin and

respiratory exposure.

Table 2: Recommended Personal Protective Equipment

PPE Category Specification Rationale

Gloves
Double-gloving with powder-

free nitrile gloves.

Provides a barrier against

dermal absorption. Double

gloving is recommended for

handling highly toxic

compounds.

Lab Coat
Disposable, solid-front gown

with tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from airborne

powder particles.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Prevents inhalation of

aerosolized powder.
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Protocol for Weighing and Reconstituting Cytochalasin
J Powder
This protocol outlines the steps for safely weighing and preparing a stock solution of

Cytochalasin J.

Materials:

Cytochalasin J powder

Analytical balance

Spatula

Weighing paper or boat

Certified chemical fume hood

Appropriate solvent (e.g., DMSO, DMF, Ethanol)[5]

Vortex mixer

Calibrated pipettes and sterile, filtered tips

Appropriate storage vials

Procedure:

Preparation: Don all required PPE as specified in Table 2. Ensure the chemical fume hood is

functioning correctly.

Weighing:

Place the analytical balance inside the chemical fume hood.

Carefully transfer the desired amount of Cytochalasin J powder from the primary

container to a pre-tared weighing boat using a clean spatula.
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Handle the powder gently to minimize aerosolization.

Record the exact weight.

Reconstitution:

Add the appropriate volume of solvent to the vial containing the weighed Cytochalasin J
powder.

Cap the vial securely.

Gently vortex the vial until the powder is completely dissolved.

Storage:

Label the vial clearly with the compound name, concentration, solvent, date of preparation,

and your initials.

Store the stock solution at -20°C for long-term stability.[5]

Protocol for Spill Cleanup
In the event of a spill, immediate and appropriate action is required to prevent exposure and

contamination.

Materials:

Spill kit containing:

Absorbent pads

Appropriate deactivating solution (e.g., 10% bleach solution followed by 1% sodium

thiosulfate solution)

Sealable plastic bags for waste disposal

Forceps for handling contaminated materials

Additional PPE
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Procedure for Minor Spills (inside a chemical fume hood):

Containment: Ensure the spill is contained within the fume hood.

Decontamination:

Cover the spill with absorbent pads.

Carefully apply a deactivating solution to the absorbent pads, working from the outer edge

of the spill inwards.

Allow the deactivating solution to sit for at least 15 minutes.

Cleanup:

Using forceps, carefully place the absorbent pads and any other contaminated materials

into a sealable plastic bag.

Wipe the spill area again with a clean absorbent pad soaked in deactivating solution.

Place all used materials into the waste bag.

Disposal: Seal the waste bag and dispose of it as cytotoxic waste according to institutional

guidelines.

Procedure for Major Spills (outside a chemical fume hood):

Evacuate: Immediately evacuate the area and alert others.

Isolate: Restrict access to the spill area.

Contact Safety Personnel: Notify your institution's Environmental Health and Safety (EHS)

department immediately.

Decontamination: Only trained personnel with appropriate respiratory protection should

perform the cleanup of a major spill.

Protocol for Waste Disposal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All materials contaminated with Cytochalasin J must be disposed of as cytotoxic waste.

Procedure:

Segregation: Collect all contaminated solid waste (e.g., gloves, weighing boats, pipette tips,

vials) in a designated, labeled, and sealed cytotoxic waste container.

Liquid Waste: Collect all contaminated liquid waste in a clearly labeled, sealed, and leak-

proof container.

Disposal: Follow your institution's guidelines for the final disposal of cytotoxic waste. Do not

mix with general laboratory waste.

Visualizations
Safety Workflow for Handling Cytochalasin J Powder
The following diagram illustrates the essential steps for the safe handling of Cytochalasin J
powder.
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Caption: Workflow for safe handling of Cytochalasin J powder.
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Cellular Effects of Cytochalasin J
This diagram illustrates the known cellular targets and effects of Cytochalasin J.
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Caption: Known cellular targets and effects of Cytochalasin J.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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